Cas no 1016535-34-4 ((2-methylbutyl)hydrazine)

• Product Name: (2-methylbutyl)hydrazine
• CAS No: 1016535-34-4
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• CID: 5175764
• PubChem ID: 20118532
• Update Time: 2025-11-01

(2-methylbutyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2-methylbutyl)-
• (2-methylbutyl)hydrazine

• Inchi： 1S/C5H14N2/c1-3-5(2)4-7-6/h5,7H,3-4,6H2,1-2H3
• InChI Key： MSRKJLYBJAVYEK-UHFFFAOYSA-N
• SMILES： N(CC(C)CC)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (2-methylbutyl)hydrazine

Comprehensive Overview of (2-methylbutyl)hydrazine (CAS No. 1016535-34-4): Properties, Applications, and Industry Insights

(2-methylbutyl)hydrazine (CAS No. 1016535-34-4) is a specialized organic compound belonging to the hydrazine derivative family. Its unique molecular structure, featuring a branched alkyl chain, makes it a valuable intermediate in synthetic chemistry and pharmaceutical research. The compound's CAS registry number 1016535-34-4 ensures precise identification in global chemical databases, addressing common user queries like "CAS 1016535-34-4 supplier" or "(2-methylbutyl)hydrazine purity specifications".

Recent trends show growing interest in hydrazine derivatives for sustainable applications, aligning with searches for "green chemistry alternatives" and "biocompatible synthetic intermediates". Researchers particularly value 1016535-34-4 for its balanced reactivity profile, which enables controlled transformations in multi-step syntheses. Laboratory protocols often reference this compound when addressing "asymmetric synthesis techniques" or "nitrogen-containing building blocks" – both trending topics in organic chemistry forums.

The physicochemical properties of (2-methylbutyl)hydrazine contribute to its versatility. Its lipophilic character (enhanced by the 2-methylbutyl moiety) and nucleophilic hydrazine group facilitate diverse reactions, answering frequent search queries like "hydrazine solubility parameters" or "alkyl hydrazine stability". Analytical data indicates optimal performance in aprotic solvents, with thermal stability up to 150°C – critical information for researchers investigating "high-temperature reaction compatibility".

In pharmaceutical applications, CAS 1016535-34-4 serves as a precursor for heterocyclic scaffolds, addressing the industry's demand for "novel nitrogen-rich pharmacophores". Its use in Hofmann-type rearrangements and pyrazole syntheses responds to frequent searches about "nitrogen insertion methodologies". Recent patent analyses reveal increasing incorporation of this compound in "targeted drug delivery systems", particularly for compounds requiring enhanced blood-brain barrier penetration.

Quality control standards for (2-methylbutyl)hydrazine emphasize HPLC purity >98% and low heavy metal content, directly responding to laboratory procurement questions like "hydrazine derivative analytical certificates". Storage recommendations (under nitrogen at 2-8°C) align with best practices for "air-sensitive compound handling" – a consistently searched topic among synthetic chemists. These specifications ensure compliance with ICH guidelines for pharmaceutical intermediates.

Emerging applications in material science leverage the compound's chelating properties, particularly in "coordination polymer design" and "metal-organic framework (MOF) synthesis" – two rapidly growing research areas. This addresses the rising trend of searches combining "organic ligands" with "advanced materials development". The 2-methylbutyl chain provides steric modulation, enabling precise control over material porosity and functionality.

From an industrial perspective, 1016535-34-4 represents a cost-effective alternative to more complex hydrazine derivatives, answering economic-focused queries like "bulk hydrazine pricing trends". Scale-up procedures typically employ "continuous flow chemistry" techniques to ensure safety and consistency – methodologies frequently searched by process chemists. Recent process optimization publications demonstrate 85-90% yield improvements through "catalytic hydrogenation protocols".

Environmental considerations for (2-methylbutyl)hydrazine include biodegradation testing data and ecotoxicological profiles, responding to regulatory searches such as "REACH compliance for hydrazine compounds". The compound's moderate water solubility and soil adsorption coefficients make it suitable for controlled industrial applications, aligning with "green chemistry principles" searches that have increased 120% since 2020.

Spectroscopic characterization of CAS 1016535-34-4 provides distinct N-H stretching frequencies (3350-3250 cm⁻¹ in IR) and characteristic NMR shifts (δ 2.5-3.5 ppm for NH₂ protons), information frequently sought in "hydrazine spectral database" queries. These analytical fingerprints enable precise identification, crucial for quality assurance in research and production environments.

Future research directions highlight potential in "click chemistry applications" and "bioorthogonal labeling" – topics showing exponential growth in academic literature citations. The compound's balance between reactivity and stability positions it well for these cutting-edge applications, addressing the surge in searches for "next-generation conjugation reagents" and "biomolecule modification tools".